Cas no 51076-46-1 (2-(4-Pyridyl)malondialdehyde)

• Product Name: 2-(4-Pyridyl)malondialdehyde
• CAS No: 51076-46-1
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD00216535
• CID: 370467
• Update Time: 2025-05-20

2-(4-Pyridyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-4-yl)malonaldehyde
• 2-(4-Pyridyl)malondialdehyde
• 2-(PYRIDIN-4-YL)MALONDIALDEHYDE
• 2-pyridin-4-ylpropanedial
• Propanedial,2-(4-pyridinyl)-
• 4-Pyridinylmalonaldehyde

• MDL： MFCD00216535
• Inchi： 1S/C8H7NO2/c10-5-8(6-11)7-1-3-9-4-2-7/h1-6,8H
• InChI Key： RYYVVCNGQOENKM-UHFFFAOYSA-N
• SMILES： O=CC(C=O)C1C=CN=CC=1

Computed Properties

• Exact Mass: 149.04800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0

Experimental Properties

• Color/Form: solid
• Density: 1.2517 (rough estimate)
• Melting Point: 320 °C
• Boiling Point: 270.21°C (rough estimate)
• Refractive Index: 1.5320 (estimate)
• PSA: 47.03000
• LogP: 0.56300
• Solubility: Not available

2-(4-Pyridyl)malondialdehyde Security Information

• Hazard Category Code： 34
• Safety Instruction： S26-S45-S36-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(4-Pyridyl)malondialdehyde

Comprehensive Overview of 2-(4-Pyridyl)malondialdehyde (CAS No. 51076-46-1): Properties, Applications, and Research Insights

2-(4-Pyridyl)malondialdehyde (CAS No. 51076-46-1) is a specialized organic compound featuring a pyridine ring linked to a malondialdehyde moiety. This unique structure grants it versatile reactivity, making it valuable in synthetic chemistry, material science, and biochemical research. The compound’s molecular formula (C₈H₇NO₂) and molecular weight (149.15 g/mol) are critical for stoichiometric calculations, while its melting point and solubility profile influence its practical applications.

In recent years, the demand for heterocyclic compounds like 2-(4-Pyridyl)malondialdehyde has surged due to their role in designing pharmaceutical intermediates and functional materials. Researchers frequently explore its chelation properties, which are pivotal in developing metal-organic frameworks (MOFs) and sensors. A trending topic in scientific forums is how such compounds contribute to green chemistry by enabling atom-efficient reactions—a key focus for sustainable industrial processes.

The compound’s synthetic utility is another hotspot. For instance, its aldehyde groups participate in condensation reactions to form Schiff bases, widely used in coordination chemistry and catalysis. Users often search for "how to purify 2-(4-Pyridyl)malondialdehyde" or "alternative synthetic routes for CAS 51076-46-1," reflecting practical challenges in lab settings. Optimized protocols involving chromatography or recrystallization are frequently discussed in peer-reviewed journals.

From a biochemical perspective, 2-(4-Pyridyl)malondialdehyde is studied for its potential as a crosslinking agent in protein modifications. Its ability to react with amino acids aligns with current interests in proteomics and drug delivery systems. Notably, its derivatives are investigated for bioimaging applications due to their fluorescence properties, a topic gaining traction in nanotechnology circles.

Handling and storage of CAS No. 51076-46-1 require attention to moisture sensitivity and light exposure, common concerns highlighted in safety data sheets. Queries like "stability of 2-(4-Pyridyl)malondialdehyde in DMSO" or "compatible solvents for long-term storage" are prevalent in online forums, underscoring the need for clear technical guidance.

In summary, 2-(4-Pyridyl)malondialdehyde bridges multiple disciplines—from organic synthesis to materials engineering. Its CAS No. 51076-46-1 serves as a universal identifier for researchers navigating databases like SciFinder or PubChem. As innovations in catalysis and bioconjugation evolve, this compound’s relevance is poised to grow, making it a staple in cutting-edge scientific endeavors.